Cas no 148810-82-6 ((4R,6S)-6-Methyl-7,7-dioxido-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl acetate)

• Product Name: (4R,6S)-6-Methyl-7,7-dioxido-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl acetate
• CAS No: 148810-82-6
• MF: C₁₀H₁₂O₄S₂
• MW: 260.329880714417
• CID: 1032242
• PubChem ID: 10377910
• Update Time: 2025-07-17

(4R,6S)-6-Methyl-7,7-dioxido-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl acetate Chemical and Physical Properties

Names and Identifiers

• (4R,6S)-6-Methyl-7,7-dioxido-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl acetate
• [(4R,6S)-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl] acetate
• A919828
• DTXSID40438984
• 148810-82-6

• Inchi： 1S/C10H12O4S2/c1-6-5-9(14-7(2)11)8-3-4-15-10(8)16(6,12)13/h3-4,6,9H,5H2,1-2H3/t6-,9+/m0/s1
• InChI Key： HNZQWXDSKMCKBI-IMTBSYHQSA-N
• SMILES： S1(C2=C(C=CS2)[C@@H](C[C@@H]1C)OC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 260.01770121g/mol
• Monoisotopic Mass: 260.01770121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97.1Ų

(4R,6S)-6-Methyl-7,7-dioxido-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl acetate Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on (4R,6S)-6-Methyl-7,7-dioxido-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl acetate

Comprehensive Overview of (4R,6S)-6-Methyl-7,7-dioxido-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl acetate (CAS No. 148810-82-6)

The compound (4R,6S)-6-Methyl-7,7-dioxido-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl acetate (CAS No. 148810-82-6) is a structurally unique molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Its complex nomenclature reflects its intricate stereochemistry and functional groups, which include a thieno[2,3-b]thiopyran core and an acetate ester. This combination of features makes it a valuable intermediate for synthesizing more complex compounds, particularly in drug discovery and material science.

One of the most frequently searched topics related to this compound is its synthetic applications. Researchers often inquire about its role in asymmetric synthesis or as a chiral building block. The (4R,6S) configuration is particularly noteworthy because it introduces stereoselectivity, a critical factor in designing bioactive molecules. Recent studies have explored its potential in catalysis and enantioselective reactions, aligning with the growing demand for sustainable and efficient synthetic methods.

Another area of interest is the compound's physicochemical properties. Users often search for details such as its solubility, melting point, and stability under various conditions. These properties are essential for determining its suitability in industrial or laboratory settings. For instance, the 7,7-dioxido moiety enhances its polarity, which can influence its behavior in chromatographic separation or formulation development.

The thieno[2,3-b]thiopyran scaffold is another keyword frequently associated with this compound. This heterocyclic framework is found in several bioactive molecules, prompting questions about its potential pharmacological activities. While 148810-82-6 itself is primarily used as an intermediate, its structural analogs have shown promise in anti-inflammatory and antioxidant applications, making it a subject of ongoing research.

From an SEO perspective, users often search for suppliers or synthesis protocols for this compound. Companies specializing in fine chemicals or custom synthesis frequently list it in their catalogs, highlighting its commercial relevance. Additionally, academic researchers seek spectroscopic data (e.g., NMR, IR, and mass spectra) to verify its identity and purity, underscoring the need for accurate and accessible information.

In summary, (4R,6S)-6-Methyl-7,7-dioxido-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl acetate (CAS No. 148810-82-6) is a versatile compound with broad applications in organic synthesis and drug development. Its unique structure and properties make it a valuable tool for researchers exploring chiral chemistry and heterocyclic compounds. As interest in sustainable chemistry and enantioselective catalysis grows, this compound is likely to remain a focal point of scientific inquiry.